Cas no 1557347-37-1 (Tert-butyl 5-oxo-2-azabicyclo[4.1.0]heptane-2-carboxylate)

• Product Name: Tert-butyl 5-oxo-2-azabicyclo[4.1.0]heptane-2-carboxylate
• CAS No: 1557347-37-1
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• MDL: MFCD28640574
• CID: 4609706
• Update Time: 2025-10-30

Tert-butyl 5-oxo-2-azabicyclo[4.1.0]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-oxo-2-azabicyclo[4.1.0]heptane-2-carboxylate
• t-Butyl 5-oxo-2-azabicyclo[4.1.0]heptane-2-carboxylate
• 5-Oxo-2-aza-bicyclo[4.1.0]heptane-2-carboxylic acid tert-butyl ester
• Tert-butyl 5-oxo-2-azabicyclo[4.1.0]heptane-2-carboxylate

• MDL： MFCD28640574
• Inchi： 1S/C11H17NO3/c1-11(2,3)15-10(14)12-5-4-9(13)7-6-8(7)12/h7-8H,4-6H2,1-3H3
• InChI Key： KZXXVCGECKITFR-UHFFFAOYSA-N
• SMILES： O=C1CCN(C(=O)OC(C)(C)C)C2CC21

Computed Properties

• Exact Mass: 211.12084340 g/mol
• Monoisotopic Mass: 211.12084340 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.6
• Molecular Weight: 211.26

Additional information on Tert-butyl 5-oxo-2-azabicyclo[4.1.0]heptane-2-carboxylate

Comprehensive Overview of Tert-butyl 5-oxo-2-azabicyclo[4.1.0]heptane-2-carboxylate (CAS No. 1557347-37-1)

Tert-butyl 5-oxo-2-azabicyclo[4.1.0]heptane-2-carboxylate (CAS No. 1557347-37-1) is a highly specialized bicyclic organic compound that has garnered significant attention in pharmaceutical and synthetic chemistry research. Its unique azabicyclo[4.1.0]heptane scaffold makes it a valuable intermediate for the development of novel bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting neurological and metabolic disorders, which are currently trending topics in the scientific community.

The compound's tert-butyl carboxylate moiety enhances its stability and solubility, making it suitable for various synthetic transformations. This feature aligns with the growing demand for stable intermediates in medicinal chemistry, as highlighted by recent searches on platforms like Google Scholar and PubMed. The 5-oxo group further contributes to its reactivity, enabling diverse functionalization strategies that are crucial for designing next-generation therapeutics.

In the context of green chemistry—a hot topic in 2024—Tert-butyl 5-oxo-2-azabicyclo[4.1.0]heptane-2-carboxylate has been explored for its potential in sustainable synthesis. Its efficient preparation and minimal waste generation resonate with the principles of atom economy, a frequently searched term among chemists. Additionally, its compatibility with catalytic methods reduces reliance on hazardous reagents, addressing environmental concerns raised in recent forums and publications.

The structural complexity of this compound also makes it a subject of interest in computational chemistry. Researchers leveraging AI-driven molecular modeling tools (a trending search keyword) have studied its conformational dynamics to predict binding affinities for drug targets. This intersection of experimental and theoretical approaches underscores its relevance in modern drug design pipelines.

From a commercial perspective, CAS No. 1557347-37-1 is increasingly listed in catalogs of fine chemical suppliers, reflecting its rising demand. Its applications span peptide mimetics and protease inhibitors, both of which are actively researched areas in oncology and infectious diseases. These keywords frequently appear in search queries related to innovative therapeutics, further emphasizing the compound's significance.

In summary, Tert-butyl 5-oxo-2-azabicyclo[4.1.0]heptane-2-carboxylate represents a versatile building block with multifaceted applications. Its alignment with contemporary scientific trends—such as sustainable synthesis, AI-aided discovery, and targeted drug development—ensures its continued prominence in cutting-edge research. As interest in bicyclic heterocycles grows, this compound is poised to play a pivotal role in advancing pharmaceutical innovation.